N-(3-methylphenyl)-3-(4-morpholinyl)propanamide

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C14H20N2O2/c1-12-3-2-4-13(11-12)15-14(17)5-6-16-7-9-18-10-8-16/h2-4,11H,5-10H2,1H3,(H,15,17)
• InChI Key: ZBVHWIXRHUADOL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCN2CCOCC2

Description

N-(3-methylphenyl)-3-(4-morpholinyl)propanamide, also known as MPMP, is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. MPMP is a synthetic compound that belongs to the class of amides and has been studied extensively for its ability to modulate various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the brain. N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has been shown to enhance the activity of the protein kinase C (PKC) signaling pathway, which is involved in regulating the release of neurotransmitters such as dopamine and serotonin. N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has also been shown to inhibit the activity of the monoamine oxidase (MAO) enzymes, which are involved in the breakdown of neurotransmitters.
Biochemical and Physiological Effects
N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has been shown to have a range of biochemical and physiological effects. In addition to its ability to modulate neurotransmitter systems, N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has been shown to have antioxidant properties, which may be beneficial in the treatment of various oxidative stress-related disorders. N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has also been shown to have anti-inflammatory properties, which may be beneficial in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3-methylphenyl)-3-(4-morpholinyl)propanamide in laboratory experiments is its relatively simple synthesis method and high yields. N-(3-methylphenyl)-3-(4-morpholinyl)propanamide is also a stable compound that can be stored for long periods without significant degradation. However, one of the limitations of using N-(3-methylphenyl)-3-(4-morpholinyl)propanamide in laboratory experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several potential future directions for research on N-(3-methylphenyl)-3-(4-morpholinyl)propanamide. One area of interest is the development of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide-based drugs for the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the investigation of the potential neuroprotective effects of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide, which may be beneficial in the treatment of various neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide and its potential applications in various scientific fields.

Synthesis Methods

The synthesis of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide involves the reaction of 3-methylbenzoyl chloride with morpholine in the presence of a base such as triethylamine. The resulting product is then treated with 3-aminopropionitrile to yield the final product, N-(3-methylphenyl)-3-(4-morpholinyl)propanamide. The synthesis of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide is a relatively simple process, and the compound can be obtained in high yields using standard laboratory techniques.

Scientific Research Applications

N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide is in the field of neuroscience, where it has been shown to modulate the activity of various neurotransmitter systems. N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has been shown to enhance the release of dopamine and serotonin, two neurotransmitters that are involved in regulating mood and behavior. This property of N-(3-methylphenyl)-3-(4-morpholinyl)propanamide has led to its investigation as a potential treatment for various psychiatric disorders such as depression and anxiety.